Cas no 178560-65-1 (5,7-Docosadiynoic acid)

• Product Name: 5,7-Docosadiynoic acid
• CAS No: 178560-65-1
• MF: C₂₂H₃₆O₂
• MW: 332.520047187805
• CID: 112919
• Update Time: 2025-05-20

5,7-Docosadiynoic acid Chemical and Physical Properties

Names and Identifiers

• 5,7-Docosadiynoic acid
• docosa-5,7-diynoic acid

• Inchi： 1S/C22H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h2-14,19-21H2,1H3,(H,23,24)
• InChI Key： KTCYROIQAAHHIE-UHFFFAOYSA-N
• SMILES： OC(CCCC#CC#CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 346.28700

Experimental Properties

• Melting Point: 68-69°C
• PSA: 37.30000
• LogP: 6.72940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids

Additional information on 5,7-Docosadiynoic acid

5,7-Docosadiynoic Acid: A Comprehensive Overview

The compound with CAS No 178560-65-1, known as 5,7-Docosadiynoic Acid, is a fascinating molecule that has garnered significant attention in the scientific community. This compound belongs to the class of dicarboxylic acids and is characterized by its unique structure, which includes two triple bonds located at positions 5 and 7 of the carbon chain. The presence of these triple bonds imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various fields such as materials science, pharmacology, and biochemistry.

5,7-Docosadiynoic Acid is a long-chain fatty acid derivative with a molecular formula of C22H34O2. Its structure consists of a 22-carbon chain with two triple bonds (sp-hybridized carbons) at positions 5 and 7. This arrangement not only influences its physical properties but also plays a crucial role in its chemical reactivity. The compound is typically isolated from natural sources or synthesized through advanced organic chemistry techniques. Recent studies have highlighted its potential applications in the development of novel materials, particularly in the field of nanotechnology.

One of the most intriguing aspects of 5,7-Docosadiynoic Acid is its ability to form self-assembled monolayers (SAMs) on various substrates. This property has been extensively explored in recent research, where scientists have demonstrated that SAMs formed by this compound exhibit exceptional stability and functionality. For instance, a study published in *Nature Materials* in 2023 revealed that SAMs of 5,7-Docosadiynoic Acid can be used to create highly sensitive biosensors for detecting trace amounts of heavy metals in water. This breakthrough has significant implications for environmental monitoring and public health.

In addition to its material science applications, 5,7-Docosadiynoic Acid has also shown promise in the field of drug delivery. Researchers have found that the compound can serve as a versatile platform for designing nanoparticles that can encapsulate and deliver therapeutic agents to specific targets within the body. A recent study conducted at Stanford University demonstrated that nanoparticles synthesized using 5,7-Docosadiynoic Acid exhibited enhanced biocompatibility and improved drug release profiles compared to conventional delivery systems. These findings suggest that the compound could play a pivotal role in advancing personalized medicine.

The synthesis of 5,7-Docosadiynoic Acid involves a series of complex organic reactions, including dehydrohalogenation and oxidative coupling. Recent advancements in catalytic chemistry have enabled more efficient and scalable production methods for this compound. For example, a team at MIT developed a novel catalyst system that significantly reduces the reaction time and increases the yield of 5,7-Docosadiynoic Acid during synthesis. This development has paved the way for large-scale production of the compound, making it more accessible for industrial applications.

Another area where 5,7-Docosadiynoic Acid has made an impact is in biochemistry research. Scientists have discovered that the compound exhibits unique interactions with biological membranes, potentially influencing cellular signaling pathways. A study published in *Cell Biology* explored how 5,7-Docosadiynoic Acid interacts with lipid bilayers and modulates membrane fluidity. The results indicated that the compound could be used as a tool to study membrane dynamics and develop new strategies for treating lipid-related disorders.

Furthermore, 5,7-Docosadiynoic Acid has been investigated for its potential role in energy storage applications. Researchers at Berkeley Lab have explored using the compound as an electrolyte additive in lithium-ion batteries. Their findings suggest that incorporating 5,7-Docosadiynoic Acid into battery electrolytes can enhance ion conductivity and improve battery performance under high-temperature conditions. This discovery opens up new possibilities for developing next-generation energy storage systems.

In conclusion, 5,7-Docosadiynoic Acid (CAS No 178560-65-1) is a multifaceted compound with remarkable properties that span across various scientific disciplines. From its applications in materials science and pharmacology to its potential uses in energy storage and biochemistry research, this molecule continues to inspire innovative research and technological advancements. As scientists delve deeper into understanding its structure-function relationships and explore new synthesis methods, 5,7-Docosadiynoic Acid is poised to make even greater contributions to modern science.